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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B2819014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

RP-001 hydrochloride is a potent and selective agonist of the Sphingosine-1-Phosphate

Receptor 1 (S1P1), a G protein-coupled receptor that plays a critical role in regulating

lymphocyte trafficking, endothelial barrier function, and other physiological processes.[1][2] The

hydrochloride salt form of RP-001 is often used in research due to its improved solubility and

stability. Accurate and consistent preparation of stock solutions is paramount for obtaining

reliable and reproducible results in downstream applications, including in vitro and in vivo

studies. This document provides detailed protocols for the preparation, storage, and quality

control of RP-001 hydrochloride stock solutions, as well as an exemplary experimental

protocol for a cell-based assay.

Quantitative Data Summary
The physicochemical properties of RP-001 hydrochloride are summarized in Table 1. Table 2

provides the necessary mass of RP-001 hydrochloride to prepare various concentrations of

stock solutions in dimethyl sulfoxide (DMSO).

Table 1: Physicochemical Properties of RP-001 Hydrochloride
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Property Value

Chemical Name

N-[4-[5-[3-Cyano-4-(1-

methylethoxy)phenyl]-1,2,4-oxadiazol-3-yl]-2,3-

dihydro-1H-inden-1-yl]-β-alanine hydrochloride

Molecular Formula C₂₄H₂₄N₄O₄·HCl

Molecular Weight 468.93 g/mol [1]

CAS Number 1781880-34-9[3][4]

Appearance Solid

Purity ≥98%[2]

Solubility Soluble in DMSO (up to 100 mM)[4][5]

Storage (Solid) Store at -20°C[1]

Table 2: Preparation of RP-001 Hydrochloride Stock Solutions in DMSO

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.469 mg 2.345 mg 4.689 mg

5 mM 2.345 mg 11.725 mg 23.447 mg

10 mM 4.689 mg 23.447 mg 46.893 mg

50 mM 23.447 mg 117.235 mg 234.469 mg

100 mM 46.893 mg 234.469 mg 468.938 mg

Experimental Protocols
Protocol 1: Preparation of a 10 mM RP-001
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RP-001 hydrochloride in

DMSO.
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Materials:

RP-001 hydrochloride powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations:

Allow the container of RP-001 hydrochloride powder to equilibrate to room temperature

before opening to minimize moisture absorption, as hydrochloride salts can be

hygroscopic.

Perform all manipulations in a chemical fume hood.

Label a sterile amber microcentrifuge tube or glass vial with the compound name,

concentration, solvent, and date.

Weighing the Compound:

Tare the labeled tube/vial on a calibrated analytical balance.

Carefully weigh 4.69 mg of RP-001 hydrochloride powder directly into the tared

container.

Dissolution:

Add 1 mL of anhydrous DMSO to the container with the RP-001 hydrochloride powder.
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Securely cap the container and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there are no visible particles. If particles remain,

sonicate the solution for 5-10 minutes in a water bath at room temperature. Gentle

warming (up to 37°C) can also aid dissolution but should be used with caution to avoid

compound degradation.

Storage and Handling:

Once the RP-001 hydrochloride is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6] Protect from light.

Quality Control:

Visually inspect the stock solution for any signs of precipitation before each use. If

precipitation is observed, warm the solution to 37°C and vortex or sonicate until fully

dissolved.

For sensitive applications, the concentration and purity of the stock solution can be verified

using techniques such as HPLC or LC-MS.
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Preparation

Dissolution

Storage

Equilibrate RP-001 HCl to Room Temperature

Weigh 4.69 mg of RP-001 HCl

Add 1 mL Anhydrous DMSO

Vortex for 1-2 minutes

Visually Inspect for Particles

Sonicate/Warm if Necessary

Particles Present

Aliquot into Single-Use Tubes

No Particles

Store at -80°C or -20°C
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Cell Preparation

Compound Treatment

Fixation and Imaging

Seed S1P1-GFP Cells in a 96-well Plate

Incubate Overnight

Prepare RP-001 HCl Dilutions

Treat Cells with Compound

Incubate for 30-60 min

Fix and Stain Cells

Acquire Images with Fluorescence Microscope

Analyze Receptor Internalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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